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Compound of Interest

Compound Name: Basic Yellow 28 acetate

Cat. No.: B15466760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Finding: Is Basic Yellow 28 Acetate a Cationic
Dye?
Yes, Basic Yellow 28 is unequivocally classified as a cationic dye.[1][2][3] In aqueous solutions,

the dye molecule dissociates, yielding a positively charged chromophore, which is the color-

bearing component of the molecule.[1] This positive charge is located on a nitrogen atom within

the 1,3,3-trimethyl-3H-indolium ring system.[1] Cationic dyes, by their nature, form salts with

anions.[4] Therefore, Basic Yellow 28 acetate is the salt formed between the cationic Basic

Yellow 28 dye and the acetate anion.

Quantitative Data Summary
The following table summarizes the key quantitative data for Basic Yellow 28.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15466760?utm_src=pdf-interest
https://www.benchchem.com/product/b15466760?utm_src=pdf-body
https://www.benchchem.com/product/b1243190
https://kapirajventures.com/basic-yellow-28/
https://cosmochemistryindia.com/product/basic-yellow-28/
https://www.benchchem.com/product/b1243190
https://www.benchchem.com/product/b1243190
https://www.colorantsgroup.com/pdf/tds-basic-yellow-28.pdf
https://www.benchchem.com/product/b15466760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Chemical Identity

CAS Number 54060-92-3 [5][6]

Molecular Formula C₂₁H₂₇N₃O₅S [6]

Molecular Weight 433.52 g/mol [6]

Spectroscopic Properties

Maximum Absorbance (λmax)
438 - 440 nm (in aqueous

solution)
[1][7]

Physicochemical Properties

Appearance Yellow to orange powder [8]

Solubility

Soluble in water (50 g/L) and

acetic acid. Slightly soluble in

water.

[4][9]

Stability

pH Stability Stable in a pH range of 3-6. [10]

Thermal Stability

Color and luster are

unchanged when dyeing at

120°C.

[10][11]

Fastness Properties

Light Fastness Good [4]

Experimental Protocols
Synthesis of Basic Yellow 28
The synthesis of Basic Yellow 28 is a multi-step process involving diazotization, coupling, and

methylation.[8][11]

Materials:
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p-Anisidine

Sodium nitrite

Hydrochloric acid

Fischer's base (1,3,3-Trimethyl-2-methyleneindoline)

Dimethyl sulfate

Ice

Appropriate solvents (e.g., water, methanol)

Procedure:

Diazotization of p-Anisidine:

Dissolve p-Anisidine in a solution of hydrochloric acid and water.

Cool the solution to 0-5°C in an ice bath.

Slowly add an aqueous solution of sodium nitrite dropwise while maintaining the

temperature below 5°C.

Stir the mixture for approximately 30 minutes to ensure complete formation of the

diazonium salt.

Coupling with Fischer's Base:

In a separate vessel, dissolve Fischer's base in an appropriate solvent.

Slowly add the previously prepared diazonium salt solution to the Fischer's base solution.

Maintain the temperature and pH of the reaction mixture as per established protocols for

azo coupling reactions.

Allow the reaction to proceed until the coupling is complete, which can be monitored by

techniques such as thin-layer chromatography (TLC).
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Methylation:

To the resulting intermediate, add dimethyl sulfate.

The methylation reaction is typically carried out under controlled temperature and pH

conditions to ensure the formation of the final cationic dye.

After the reaction is complete, the product, Basic Yellow 28, can be isolated by filtration,

washed, and dried.

Dyeing of Acrylic Fibers with Basic Yellow 28
This protocol describes a typical exhaust dyeing method for acrylic fibers.

Materials:

Basic Yellow 28 dye

Acrylic fiber substrate

Acetic acid

Sodium acetate

Leveling agent (optional, e.g., a cationic retarder)

Distilled water

Procedure:

Dye Bath Preparation:

Prepare a dye bath with a specific liquor-to-goods ratio (e.g., 40:1).

Add the required amount of Basic Yellow 28 dye, previously dissolved in a small amount of

hot water, to the dye bath.

Add acetic acid and sodium acetate to the dye bath to create a buffer system and maintain

the pH between 4.5 and 5.5.[10]
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If desired, add a leveling agent to ensure even dye uptake.

Dyeing Process:

Introduce the acrylic fiber substrate into the dye bath at an initial temperature of

approximately 60°C.

Gradually raise the temperature of the dye bath to the boil (around 100°C) at a controlled

rate (e.g., 1-2°C per minute).

Maintain the dyeing process at the boiling temperature for 30-60 minutes, depending on

the desired shade depth.

After dyeing, gradually cool the dye bath to about 60°C before removing the dyed fibers.

Rinsing and Drying:

Thoroughly rinse the dyed acrylic fibers with water to remove any unfixed dye.

A final rinse with a solution containing a non-ionic detergent can be performed to improve

fastness properties.

Dry the dyed fibers at an appropriate temperature.

Visualizations

Step 1: Diazotization

Step 2: Coupling Step 3: Methylation

p-Anisidine
p-Anisidine Diazonium Salt

NaNO₂ / HCl
0-5°C

Azo IntermediateFischer's Base Basic Yellow 28Dimethyl Sulfate
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Click to download full resolution via product page

Caption: Synthesis pathway of Basic Yellow 28.
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Caption: Mechanism of cationic dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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